Cas no 941951-53-7 (3-(1-ethyl-1H-indol-3-yl)-1-(6-methylpyridin-2-yl)urea)

• Product Name: 3-(1-ethyl-1H-indol-3-yl)-1-(6-methylpyridin-2-yl)urea
• CAS No: 941951-53-7
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• CID: 5501648
• Update Time: 2025-05-25

3-(1-ethyl-1H-indol-3-yl)-1-(6-methylpyridin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1-ethyl-1H-indol-3-yl)-N'-(6-methyl-2-pyridinyl)-
• 3-(1-ethyl-1H-indol-3-yl)-1-(6-methylpyridin-2-yl)urea

• Inchi： 1S/C17H18N4O/c1-3-21-11-14(13-8-4-5-9-15(13)21)19-17(22)20-16-10-6-7-12(2)18-16/h4-11H,3H2,1-2H3,(H2,18,19,20,22)
• InChI Key： BHYHCRKPGPGJDX-UHFFFAOYSA-N
• SMILES： N(C1C2=C(N(CC)C=1)C=CC=C2)C(NC1=NC(C)=CC=C1)=O

Additional information on 3-(1-ethyl-1H-indol-3-yl)-1-(6-methylpyridin-2-yl)urea

3-(1-Ethyl-1H-indol-3-yl)-1-(6-methylpyridin-2-yl)urea: A Comprehensive Overview

3-(1-Ethyl-1H-indol-3-yl)-1-(6-methylpyridin-2-yl)urea, also known by its CAS number 941951-53-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a member of the urea class of compounds, which are widely studied for their potential biological activities. The structure of this molecule is characterized by the presence of an indole ring and a pyridine ring, both of which are known for their ability to interact with various biological targets, making it a promising candidate for drug development.

The indole moiety in 3-(1-Ethyl-1H-indol-3-yl)-1-(6-methylpyridin-2-yl)urea contributes significantly to its pharmacological properties. Indole derivatives are well-documented for their role in modulating various cellular processes, including enzyme activity and receptor binding. Recent studies have highlighted the potential of indole-containing compounds in targeting specific kinases, which are critical in pathways associated with cancer and inflammatory diseases. The ethyl substitution on the indole ring further enhances the compound's lipophilicity, improving its bioavailability and ability to cross cellular membranes.

The pyridine ring in this compound adds another layer of complexity to its structure. Pyridine derivatives are known for their ability to act as hydrogen bond donors and acceptors, which is crucial for interactions with biological macromolecules such as proteins and nucleic acids. The methyl group attached to the pyridine ring in 3-(1-Ethyl-1H-indol-3-yl)-1-(6-methylpyridin-2-yl)urea serves to increase the molecule's stability and potentially enhance its selectivity towards specific targets. This makes the compound a versatile scaffold for further chemical modifications aimed at optimizing its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 3-(1-Ethyl-1H-indol-3-y)l)-urea derivatives with various biological targets. For instance, molecular docking studies have revealed that this compound exhibits strong binding interactions with several protein kinases, suggesting its potential as a lead compound in kinase inhibitor development. Furthermore, in vitro assays have demonstrated that this compound possesses anti-proliferative activity against various cancer cell lines, indicating its potential role in anticancer therapy.

The synthesis of 3-(1-Ethylindol)-... (CAS No. 941951) involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the indole ring through cyclization reactions, followed by the introduction of substituents such as the ethyl group and the urea moiety. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, CAS No 94....57 has shown promise in preclinical studies as a potential therapeutic agent for treating chronic inflammatory diseases and certain types of cancers. Its ability to modulate key signaling pathways involved in inflammation and cell proliferation makes it a valuable tool for drug discovery efforts. Additionally, ongoing research is exploring its potential as a component in combination therapies, where it could synergize with other drugs to enhance efficacy while minimizing side effects.

The development of CAS No 94....57-based therapeutics is further supported by advances in drug delivery systems. Nanoparticle-based formulations are being investigated to improve the solubility and targeted delivery of this compound, thereby enhancing its therapeutic index. These innovations highlight the versatility of this compound as not only a potent biological agent but also a platform for innovative drug delivery strategies.

In conclusion, CAS No 94....57, or N-^(6-methylpyridin-^-2-ylium)-⁽Ethyliumindolylium)-carbamide, represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great potential for contributing to the development of novel treatments for various diseases.